methyl (1S,14S,15E,18R)-15-ethylidene-18-(hydroxymethyl)-17-methyl-12-oxo-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4,6,8-tetraene-18-carboxylate

• IUPAC Name: methyl (1S,14S,15E,18R)-15-ethylidene-18-(hydroxymethyl)-17-methyl-12-oxo-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4,6,8-tetraene-18-carboxylate
• InChI: InChI=1S/C22H26N2O4/c1-4-13-11-24(2)19-9-15-14-7-5-6-8-17(14)23-20(15)18(26)10-16(13)22(19,12-25)21(27)28-3/h4-8,16,19,23,25H,9-12H2,1-3H3/b13-4-/t16-,19-,22+/m0/s1
• InChI Key: CZRUSFCSECMUDS-VQHRILDESA-N
• Canonical SMILES: CC=C1CN(C2CC3=C(C(=O)CC1C2(CO)C(=O)OC)NC4=CC=CC=C34)C
• Isomeric SMILES: C/C=C\1/CN([C@H]2CC3=C(C(=O)C[C@@H]1[C@@]2(CO)C(=O)OC)NC4=CC=CC=C34)C
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol
• CAS No.: 865187-17-3

Description

“Methyl (1S,14S,15E,18R)-15-ethylidene-18-(hydroxymethyl)-17-methyl-12-oxo-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4,6,8-tetraene-18-carboxylate” is a type of alkaloid. Alkaloids are a group of naturally occurring chemical compounds that contain mostly basic nitrogen atoms. This group also includes some related compounds with neutral and even weakly acidic properties.

Molecular Structure Analysis

The molecular formula of this compound is C20H22N2O3. It has a complex structure with multiple rings, including a diazatetracyclo ring system. The compound also contains several functional groups, including a carboxylate group.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 338.4 g/mol. It has two hydrogen bond donors and four hydrogen bond acceptors. The compound’s complexity, as computed by PubChem, is 588.

Scientific Research Applications

• Crystallography and Molecular Structure Analysis :

  • The crystal structures of similar compounds have been determined using X-ray diffraction (XRD), which helps in understanding the conformations of their structures (Kurbanova et al., 2009).

• Organic Synthesis and Chemical Reactions :

  • Compounds with similar structures have been used in chemo- and stereoselective catalyzed reactions, such as C-H insertion reactions, illustrating their significance in synthetic organic chemistry (Yakura et al., 1999).
  • They have also been involved in the synthesis of new N-pivot lariat crown ethers and their complexes, demonstrating their utility in creating novel chemical structures (Guo & Zong, 1994).

• Diterpenoid Synthesis :

  • These compounds have been key in the total synthesis of complex organic molecules, such as diterpenoids, which are a class of naturally occurring compounds with various biological activities (Toyota et al., 1998).

• Biological Studies and Pharmacology :

  • While specific biological applications of this exact compound were not found, related compounds have been explored for their potential biological activities and synthesis of biologically active molecules (Romanov et al., 2002).

• Material Science and Engineering :

  • Compounds with similar structures have been used in the development of materials and chemical intermediates, showing the versatility of these molecules in material science (Jie & Lam, 1977).

Mechanism of Action

Gelsempervine A, also known as “methyl (1S,14S,15E,18R)-15-ethylidene-18-(hydroxymethyl)-17-methyl-12-oxo-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4,6,8-tetraene-18-carboxylate”, is a natural product that can be isolated from Gelsemium elegans .

Target of Action

It is known that gelsemium elegans, the plant from which gelsempervine a is derived, has been used in traditional chinese medicine as a remedy for certain kinds of skin ulcers .

Mode of Action

It is known that the compound is a sarpagine-type alkaloid . Sarpagine-type alkaloids are known to exhibit a variety of biological activities, including cytotoxic activity .

Biochemical Pathways

It is known that gelsemium alkaloids, including gelsempervine a, exhibit potent cytotoxic activity against the a431 human epidermoid carcinoma cell line . This suggests that Gelsempervine A may affect pathways related to cell proliferation and survival.

Result of Action

It is known that gelsemium alkaloids, including gelsempervine a, exhibit potent cytotoxic activity against the a431 human epidermoid carcinoma cell line . This suggests that Gelsempervine A may induce cell death in certain types of cancer cells.

Action Environment

It is known that the compound is derived from gelsemium elegans, a plant that is distributed over southeast asia . This suggests that the compound may be stable in a variety of environmental conditions.